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Compound of Interest

Compound Name: Lead(2+);0xolead;sulfate

Cat. No.: B088974

Lead(2+);o0xolead;sulfate, commonly known as lead sulfate (PbSOa), is a white crystalline
solid that poses significant health and safety risks. This in-depth technical guide provides
crucial data and protocols for researchers, scientists, and drug development professionals to
ensure its safe handling and mitigate exposure risks.

Section 1: Physicochemical and Toxicological Data

A comprehensive summary of the key properties and hazards associated with lead sulfate is
presented below. All quantitative data has been compiled from various safety data sheets and
chemical databases for ease of reference and comparison.

Table 1: Physical and Chemical Properties of Lead Sulfate
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Property Value Source(s)
Molecular Formula PbSOa4 [1112]
Molecular Weight 303.26 g/mol [3B1141[5]
Appearance White crystalline solid/powder [1][6]
Melting Point 1170 °C (decomposes) [31[7]
Density 6.2 - 6.3 g/lcm3at 25 °C [1][3][8]
Water Solubility 0.0404 g/100 mL at 25 °C [6]
Stability Stable under normal conditions  [3][8]

Table 2: Occupational Exposure Limits for Lead Sulfate

Exposure

Regulatory o .

Bod Limit (TWA - 8- STEL (15-min) Notes Source(s)

(o)
L hour)

0.05 mg/m3 (as ) Permissible

OSHA (PEL) Not established o [9]
Pb) Exposure Limit
0.05 mg/m3 (as ] Threshold Limit

ACGIH (TLV) Not established [319]
Pb) Value
0.05 mg/m3 (as ) Recommended

NIOSH (REL) Not established o [3][9]
Pb) Exposure Limit

ACGIH (CEIL) 0.45 mg/m3 - Ceiling Limit [4]

Table 3: Summary of Toxicological Data for Lead Sulfate
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Toxicity .

: Value Species Route Source(s)
Endpoint
LDLo (Oral) 3000 mg/kg Guinea pig Oral [2]

] Cynoglossus
LC50 (Aquatic) 0.75 mg/L (96 h) ) - -
joyneri (fish)

] Daphnia magna
EC50 (Aquatic) 0.36 mg/L (48 h) -
(water flea)

GHS Classification:

Lead sulfate is classified under the Globally Harmonized System of Classification and Labelling
of Chemicals (GHS) with the following hazard categories:

Acute Toxicity, Oral (Category 4)[2]

o Acute Toxicity, Inhalation (Category 4)[2]

e Carcinogenicity (Category 1B)[2]

¢ Reproductive Toxicity (Category 1A)[2]

» Specific Target Organ Toxicity, Repeated Exposure (Category 2)[2]

e Hazardous to the Aquatic Environment, Acute Hazard (Category 1)

e Hazardous to the Aquatic Environment, Chronic Hazard (Category 1)

Section 2: Experimental Protocols

Detailed experimental protocols are essential for the accurate assessment of toxicity. The
following are representative methodologies based on OECD guidelines for key toxicological
endpoints.

2.1 Acute Oral Toxicity - OECD Guideline 423

This method is used to estimate the acute oral toxicity (LD50) of a substance.
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o Test Animals: Healthy, young adult rodents (rats or mice), typically females, are used.
Animals are fasted prior to dosing.

e Dose Levels and Dosing: A single dose of the test substance is administered by gavage
using a stomach tube. The starting dose level is selected from one of four fixed levels (5, 50,
300, and 2000 mg/kg body weight).

o Observation Period: Animals are observed for mortality, clinical signs of toxicity, and body
weight changes for at least 14 days.

o Data Analysis: The LD50 is estimated based on the number of animal deaths at different
dose levels.

2.2 Acute Inhalation Toxicity - OECD Guideline 403

This guideline describes the procedures for assessing the toxicity of a substance upon
inhalation.

Test Animals: Young adult rodents (rats are preferred) are used.

o Exposure: Animals are exposed to the test substance as a gas, vapor, or aerosol in a whole-
body or head-only exposure chamber for a standard duration of 4 hours.

« Concentrations: A range of concentrations is tested to determine the LC50 (median lethal
concentration).

o Observation Period: Following exposure, animals are observed for at least 14 days for signs
of toxicity and mortality.

e Data Analysis: The LC50 is calculated from the concentration-mortality data.

2.3 In Vitro Skin Corrosion - OECD Guideline 431

This test determines the potential of a substance to cause skin corrosion using a reconstructed
human epidermis model.

o Test System: A commercially available reconstructed human epidermis model is used.
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o Application: The test substance is applied topically to the skin tissue model.

e Exposure Time: The substance is applied for specific time points (e.g., 3 minutes and 1
hour).

 Viability Assessment: After exposure, the viability of the skin tissue is determined using a
colorimetric assay (e.g., MTT assay).

o Classification: A substance is identified as corrosive if the tissue viability falls below a certain
threshold after a specified exposure time.

Section 3: Visualized Workflows and Pathways
3.1 Safe Handling and Disposal Workflow

The following diagram illustrates the critical steps for the safe handling and disposal of lead
sulfate in a laboratory setting.

Caption: Workflow for the safe handling and disposal of lead sulfate.
3.2 Simplified Signaling Pathway of Lead-Induced Cellular Toxicity

Lead exerts its toxic effects through multiple mechanisms at the cellular level. This diagram
provides a simplified overview of key signaling pathways affected by lead.
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Simplified Signaling Pathway of Lead-Induced Cellular Toxicity
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Caption: Simplified pathway of lead-induced cellular toxicity.
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This technical guide provides a foundational understanding of the health and safety
considerations for handling lead(2+);0xolead;sulfate. It is imperative that all personnel
working with this compound adhere to strict safety protocols and are fully trained on its
potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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